Cas no 54966-38-0 (L-Phenylalanine, propyl ester)

• Product name: L-Phenylalanine, propyl ester
• CAS No: 54966-38-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 1592483
• PubChem ID: 11138281

L-Phenylalanine, propyl ester Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, propyl ester
• (S)-2-Benzylglycine propyl ester
• ZQFRXVDPMWSCHZ-NSHDSACASA-N
• SCHEMBL5801115
• DB-310391
• phenylalanine propyl ester
• Propyl 2-amino-3-phenylpropanoate #
• 54966-38-0
• propyl (2S)-2-amino-3-phenylpropanoate

• Inchi： InChI=1S/C12H17NO2/c1-2-8-15-12(14)11(13)9-10-6-4-3-5-7-10/h3-7,11H,2,8-9,13H2,1H3/t11-/m0/s1
• InChI Key： ZQFRXVDPMWSCHZ-NSHDSACASA-N
• SMILES： CCCOC(=O)C(CC1=CC=CC=C1)N

Computed Properties

• Exact Mass: 207.126
• Monoisotopic Mass: 207.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 1.5